Cas no 326883-01-6 (2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate)

• Product Name: 2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate
• CAS No: 326883-01-6
• MF: C₂₃H₁₇NO₆
• MW: 403.384186506271
• CID: 6278422
• PubChem ID: 5350818
• Update Time: 2025-08-02

2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate
• 2-methoxy-4-(3-oxo-3-phenyl-1-propen-1-yl)phenyl 3-nitrobenzoate
• (E)-2-methoxy-4-(3-oxo-3-phenylprop-1-en-1-yl)phenyl 3-nitrobenzoate
• [2-methoxy-4-[(E)-3-oxo-3-phenylprop-1-enyl]phenyl] 3-nitrobenzoate
• 326883-01-6
• F0364-0009
• AKOS002722227
• 2-methoxy-4-[(1E)-3-oxo-3-phenylprop-1-en-1-yl]phenyl 3-nitrobenzoate

• Inchi： 1S/C23H17NO6/c1-29-22-14-16(10-12-20(25)17-6-3-2-4-7-17)11-13-21(22)30-23(26)18-8-5-9-19(15-18)24(27)28/h2-15H,1H3/b12-10+
• InChI Key： VGNKNRLMTGAWIQ-ZRDIBKRKSA-N
• SMILES： O(C(C1C=CC=C(C=1)[N+](=O)[O-])=O)C1C=CC(/C=C/C(C2C=CC=CC=2)=O)=CC=1OC

Computed Properties

• Exact Mass: 403.10558726g/mol
• Monoisotopic Mass: 403.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98.4Ų

Additional information on 2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate

Comprehensive Analysis of 2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate (CAS No. 326883-01-6)

2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate (CAS No. 326883-01-6) is a specialized organic compound with a unique molecular structure that combines aromatic, nitro, and ester functional groups. This compound has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research due to its versatile applications. The presence of a methoxy group, a phenylpropene moiety, and a 3-nitrobenzoate ester makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity organic intermediates like 2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate has surged, driven by advancements in drug discovery and material engineering. Researchers are particularly interested in its potential role in developing photoactive materials and biologically active compounds. Its conjugated double bond system and electron-withdrawing nitro group contribute to its reactivity, making it a candidate for studies in nonlinear optics and molecular electronics.

The synthesis of CAS No. 326883-01-6 typically involves multi-step reactions, including esterification and condensation processes. One common method is the reaction of 4-hydroxy-3-methoxycinnamaldehyde with 3-nitrobenzoyl chloride under controlled conditions. The purity of the final product is critical, as impurities can affect its performance in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure quality control.

From an industrial perspective, 2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate is often used as a building block for more complex molecules. Its structural features allow for further functionalization, enabling the creation of derivatives with tailored properties. For example, it can serve as a precursor for fluorescent dyes or polymeric materials with specific light-absorption characteristics. This adaptability aligns with the growing trend of customizable organic synthesis in both academia and industry.

Environmental and safety considerations are also paramount when handling CAS No. 326883-01-6. While it is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Researchers are increasingly exploring green chemistry approaches to synthesize such compounds, minimizing waste and energy consumption. This aligns with global efforts to promote sustainable chemical production.

In the context of drug discovery, 2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate has been investigated for its potential bioactive properties. Preliminary studies suggest that its derivatives may exhibit antioxidant or anti-inflammatory effects, though further clinical validation is required. The compound’s ability to interact with biological targets makes it a subject of interest in medicinal chemistry.

In summary, 2-methoxy-4-(1E)-3-oxo-3-phenylprop-1-en-1-ylphenyl 3-nitrobenzoate (CAS No. 326883-01-6) is a multifaceted compound with broad applications across scientific disciplines. Its unique structure, combined with its reactivity and versatility, positions it as a valuable asset in modern chemistry. As research continues to uncover new possibilities, this compound is likely to remain a focal point in the development of innovative materials and therapeutics.